1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-

• Molecular Formula: C25H23N3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-methyl-3-[2-(2-methyl-1H-indol-3-yl)-1-pyridin-4-ylethyl]-1H-indole
• InChI: InChI=1S/C25H23N3/c1-16-21(19-7-3-5-9-23(19)27-16)15-22(18-11-13-26-14-12-18)25-17(2)28-24-10-6-4-8-20(24)25/h3-14,22,27-28H,15H2,1-2H3
• InChI Key: BQQHCTBFOJLJAR-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=CC=C2N1)CC(C3=CC=NC=C3)C4=C(NC5=CC=CC=C54)C

Description

1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-'] is a chemical compound that has been extensively studied for its potential in various scientific applications. This compound is a derivative of indole and has a pyridine moiety attached to it. It has been found to have a wide range of biological activities, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-'] is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that 1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-'] has a wide range of biochemical and physiological effects. It has been found to have antimicrobial activity against various bacteria and fungi. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-'] in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various types of experiments. However, one limitation is that the exact mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-']. One area of interest is its potential as a fluorescent probe for imaging applications. Further studies are needed to determine its suitability for this application. Additionally, more research is needed to fully understand the mechanism of action and to identify potential targets for the compound. Finally, studies are needed to determine the safety and toxicity of the compound for potential use in humans.

Synthesis Methods

The synthesis of 1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-'] can be achieved through a variety of methods. One such method involves the reaction of indole with 4-pyridinecarboxaldehyde in the presence of a Lewis acid catalyst. The resulting intermediate is then reduced to obtain the final product.

Scientific Research Applications

1H-Indole, 3,3'-[1-(4-pyridinyl)-1,2-ethanediyl]bis[2-methyl-'] has been extensively studied for its potential in various scientific applications. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential as a fluorescent probe for imaging applications.